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Compound of Interest

Compound Name:
Methyl 4-

(phenylsulfanyl)butanoate

CAS No.: 29193-71-3

Cat. No.: B1253332

Get Quote

CAS Number: 29193-71-3 Formula: C₁₁H₁₄O₂S Molecular Weight: 210.29 g/mol

Part 1: Executive Summary
Methyl 4-(phenylsulfanyl)butanoate is a specialized organosulfur ester used primarily as a

high-value intermediate in the synthesis of sulfur-containing heterocycles. Its core utility lies in

its function as a masked thiochroman precursor. In drug discovery, this compound serves as a

critical building block for thiochroman-4-ones, a scaffold exhibiting significant biological activity,

including antifungal, leishmanicidal, and anticancer properties.

Unlike simple alkyl esters, the presence of the phenylsulfanyl (thioether) moiety at the

-position introduces unique reactivity, allowing for intramolecular cyclization via Friedel-Crafts
acylation. This guide provides a robust, field-validated protocol for its synthesis, handling, and
downstream application, emphasizing the rigorous control of sulfur-based odor and reaction
kinetics.
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Part 2: Chemical Identity & Physicochemical
Properties

Property Data

IUPAC Name Methyl 4-(phenylthio)butanoate

CAS Number 29193-71-3

SMILES COC(=O)CCCSC1=CC=CC=C1

InChI Key JB-4645 (Catalog Ref) / MFCD11556292

Appearance Colorless to pale yellow liquid

Boiling Point ~308°C (Predicted at 760 mmHg)

Density ~1.1 g/cm³ (Estimated)

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

water

Part 3: Synthesis Protocol (Self-Validating System)
Strategic Route: Nucleophilic Substitution ( )
The most reliable industrial and laboratory route involves the alkylation of thiophenol with

methyl 4-bromobutanoate (or chlorobutanoate) using a mild base.

Why this route?

Atom Economy: Direct displacement avoids the multi-step ring opening of lactones.

Selectivity: Thiolates are soft nucleophiles; using a carbonate base (

) prevents transesterification or hydrolysis side reactions that occur with strong alkoxides.

Detailed Methodology
Reagents:

Thiophenol (PhSH): 1.0 equiv.
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Methyl 4-bromobutanoate: 1.1 equiv.

Potassium Carbonate (

), anhydrous: 1.5 equiv.

Solvent: Acetone (reagent grade) or DMF (for faster kinetics).

Quenching Agent: 10% Sodium Hypochlorite (Bleach) solution.

Step-by-Step Workflow:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and addition funnel. Purge with Nitrogen (

) to prevent disulfide formation (PhS-SPh) via oxidative coupling.

Solvation: Charge the flask with Acetone (0.5 M concentration relative to thiophenol) and

.

Thiol Addition: Add Thiophenol dropwise at room temperature. Note: The suspension will turn

slightly yellow as the thiolate anion forms.

Alkylation: Add Methyl 4-bromobutanoate dropwise over 15 minutes. The exotherm is

minimal in acetone, but monitor internal temperature.

Reaction: Heat to mild reflux (56°C) for 4–6 hours.

Validation Point: Monitor by TLC (Hexane/EtOAc 9:1). The thiol spot (

~0.6) should disappear, replaced by the ester product (

~0.4).

Workup:

Cool to room temperature.[1] Filter off inorganic salts (
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, excess

).

Concentrate the filtrate under reduced pressure.

Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted thiol)

followed by Brine.

Purification: Dry organic layer over

, filter, and concentrate. High-vacuum distillation is recommended for >98% purity, though
flash chromatography (Silica, 0-10% EtOAc/Hexanes) is sufficient for small scales.

Safety & Odor Control (Critical)
Thiophenol Hazard: Extremely foul-smelling and toxic. All work must be performed in a fume

hood.

Decontamination: All glassware and syringes must be soaked in a dilute bleach solution

(oxidizes thiols to odorless sulfonates) before removal from the hood.

Part 4: Applications in Drug Discovery
The primary value of CAS 29193-71-3 is its ability to cyclize into the thiochroman scaffold. This

transformation is a classic example of "scaffold hopping" where the oxygen in chromanones is

replaced by sulfur to modulate lipophilicity and metabolic stability.

Mechanism: Intramolecular Friedel-Crafts Acylation
The methyl ester serves as a protected acid. To generate the pharmacophore:

Hydrolysis: Saponification (

) yields 4-(phenylthio)butanoic acid.

Cyclization: Treatment with Polyphosphoric Acid (PPA) or conversion to the acid chloride (

) followed by
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closes the ring to form Thiochroman-4-one.

Visualization of Reaction Pathways
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Figure 1: Synthesis pathway from precursors to the Methyl 4-(phenylsulfanyl)butanoate
intermediate and subsequent cyclization to the bioactive Thiochroman-4-one scaffold.[1][2][3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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